Cas no 933734-96-4 (2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-amine)

• Product Name: 2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-amine
• CAS No: 933734-96-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD09883767
• CID: 2816915
• PubChem ID: 24254493
• Update Time: 2025-08-03

2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-amine
• AB54550
• Z945579862
• IMB73496
• 933734-96-4
• 2-(5-PHENYL-1,3,4-OXADIAZOL-2-YL)ETHANAMINE
• DB-202275
• EN300-96407
• AKOS011350110

• MDL： MFCD09883767
• Inchi： 1S/C10H11N3O/c11-7-6-9-12-13-10(14-9)8-4-2-1-3-5-8/h1-5H,6-7,11H2
• InChI Key： NILJMXPWRIBPKC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1CCN

Computed Properties

• Exact Mass: 189.090211983Da
• Monoisotopic Mass: 189.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines